1,2-Benzenedimethanethiol, 4,5-dimethyl-
Overview
Description
1,2-Benzenedimethanethiol, 4,5-dimethyl- is a chemical compound with the CAS Number 10230-61-2. It has a molecular formula of C10H14S2 and a molecular weight of 198.340 .
Molecular Structure Analysis
The molecular structure of 1,2-Benzenedimethanethiol, 4,5-dimethyl- consists of a benzene ring substituted with two methyl groups at the 4 and 5 positions and two methanethiol groups at the 1 and 2 positions .Physical And Chemical Properties Analysis
1,2-Benzenedimethanethiol, 4,5-dimethyl- has a boiling point of 160 °C/20 mmHg and a melting point of 43-45 °C . It has a LogP value of 3.63 .Scientific Research Applications
Organic Synthesis and Materials Science
Selective Synthesis of s-Indacenes
- The compound has been used as a precursor in the selective synthesis of s-Indacenes, highlighting its utility in organic synthesis to produce complex structures with high yield and regioselectivity. These structures are significant for developing new organic materials with potential applications in electronics and photonics (Dahrouch et al., 2001).
Biodegradable Nanoparticles for Intracellular Delivery
- The application extends to biomedical engineering, where derivatives of 1,2-Benzenedimethanethiol have been synthesized for creating biodegradable nanoparticles. These nanoparticles are designed for intracellular delivery of anti-cancer therapeutics, showcasing the compound's role in advancing drug delivery systems (Jee Seon Kim et al., 2015).
Surface Science and Electrochemistry
Surface Modification and Film Formation
- Research has demonstrated the utility of 1,4-Benzenedimethanethiol films in modifying surfaces, particularly in creating self-assembled monolayers on gold and silver. These modifications have implications for creating corrosion-resistant coatings and enhancing surface properties for sensor applications (Pasquali et al., 2007).
Lithium Battery Cathodes
- The compound has also been investigated for its potential in lithium battery technology. Studies on lithium benzenedithiolate derivatives show promising results for high-capacity organic cathode materials, indicating the compound's importance in developing more efficient and sustainable energy storage solutions (Fengli Li et al., 2019).
Safety and Hazards
The safety information for 1,2-Benzenedimethanethiol, 4,5-dimethyl- indicates that it may cause skin and eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Target of Action
This compound is structurally similar to other mercaptomethyl compounds, which have been found to interact with various biological targets . .
Mode of Action
Given its structural similarity to other mercaptomethyl compounds, it may interact with its targets in a similar manner
Pharmacokinetics
Understanding these properties is crucial for predicting the compound’s bioavailability and potential therapeutic effects .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 4,5-Bis(mercaptomethyl)-o-xylene is currently unknown. Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s activity .
properties
IUPAC Name |
[4,5-dimethyl-2-(sulfanylmethyl)phenyl]methanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14S2/c1-7-3-9(5-11)10(6-12)4-8(7)2/h3-4,11-12H,5-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNGQXIUDFKIVKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)CS)CS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1065009 |
Source
|
| Record name | 1,2-Benzenedimethanethiol, 4,5-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1065009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Benzenedimethanethiol, 4,5-dimethyl- | |
CAS RN |
10230-61-2 |
Source
|
| Record name | 4,5-Dimethyl-1,2-benzenedimethanethiol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10230-61-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,5-Dimethyl-1,2-benzenedimethanethiol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010230612 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1, 4,5-dimethyl- | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=169963 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2-Benzenedimethanethiol, 4,5-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,2-Benzenedimethanethiol, 4,5-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1065009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,4,5-tetramethylbenzene-α,α'-dithiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.488 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4,5-DIMETHYL-1,2-BENZENEDIMETHANETHIOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KYL78P7L21 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
